molecular formula C11H12N2S B1604420 N-Methyl-1-(2-phenyl-1,3-thiazol-4-YL)methanamine CAS No. 921101-66-8

N-Methyl-1-(2-phenyl-1,3-thiazol-4-YL)methanamine

Cat. No. B1604420
M. Wt: 204.29 g/mol
InChI Key: UGRXAOUDHZOHPF-UHFFFAOYSA-N
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Description

“N-Methyl-1-(2-phenyl-1,3-thiazol-4-YL)methanamine” is a chemical compound with the molecular formula C11H12N2S . It has a molecular weight of 204.29 g/mol . The IUPAC name for this compound is N-methyl-1-(2-phenyl-1,3-thiazol-4-yl)methanamine .


Molecular Structure Analysis

The molecular structure of “N-Methyl-1-(2-phenyl-1,3-thiazol-4-YL)methanamine” includes a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The InChI code for this compound is 1S/C11H12N2S/c1-12-7-10-8-14-11(13-10)9-5-3-2-4-6-9/h2-6,8,12H,7H2,1H3 .


Physical And Chemical Properties Analysis

“N-Methyl-1-(2-phenyl-1,3-thiazol-4-YL)methanamine” has several computed properties. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . Its topological polar surface area is 53.2 Ų . The compound has a rotatable bond count of 3 .

Scientific Research Applications

Chemical Synthesis and Characterization

  • Shimoga et al. (2018) successfully synthesized a related compound, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, using polyphosphoric acid condensation, characterized by various spectroscopic techniques (Shimoga, Shin, & Kim, 2018).

Corrosion Inhibition

  • Yadav, Sarkar, and Purkait (2015) studied similar amino acid compounds as corrosion inhibitors for N80 steel in HCl solution, employing electrochemical techniques (Yadav, Sarkar, & Purkait, 2015).

Antimicrobial Properties

  • Visagaperumal et al. (2010) synthesized various derivatives of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine and evaluated their antibacterial and antifungal activities (Visagaperumal et al., 2010).

Histamine Receptor Activity

  • A study by Walczyński et al. (1999) on 2-substituted thiazol-4-ylethanamines revealed weak histaminergic H1-receptor activities for compounds with 2-phenyl substitution (Walczyński et al., 1999).

Anticancer Activity

  • Mbugua et al. (2020) reported on palladium and platinum complexes based on Schiff base ligands, including derivatives related to the compound , demonstrating significant anticancer activity (Mbugua et al., 2020).

Dyeing Performance in Textiles

  • Malik et al. (2018) synthesized N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives, closely related to the compound , and assessed their dyeing performance on nylon fabric (Malik, Patel, Tailor, & Patel, 2018).

Potential as COVID-19 Drug Candidates

  • Abu-Melha et al. (2022) synthesized a series of related compounds and performed molecular docking studies to evaluate their potential as therapeutic agents for COVID-19 (Abu-Melha et al., 2022).

properties

IUPAC Name

N-methyl-1-(2-phenyl-1,3-thiazol-4-yl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12N2S/c1-12-7-10-8-14-11(13-10)9-5-3-2-4-6-9/h2-6,8,12H,7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UGRXAOUDHZOHPF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC1=CSC(=N1)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12N2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70649884
Record name N-Methyl-1-(2-phenyl-1,3-thiazol-4-yl)methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70649884
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

204.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Methyl-1-(2-phenyl-1,3-thiazol-4-YL)methanamine

CAS RN

921101-66-8
Record name N-Methyl-1-(2-phenyl-1,3-thiazol-4-yl)methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70649884
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name methyl[(2-phenyl-1,3-thiazol-4-yl)methyl]amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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